Cas no 56759-37-6 (2-(4-bromo-3-nitrophenyl)oxirane)

• Product Name: 2-(4-bromo-3-nitrophenyl)oxirane
• CAS No: 56759-37-6
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 6041158
• PubChem ID: 12224163
• Update Time: 2025-05-26

2-(4-bromo-3-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-(4-bromo-3-nitrophenyl)-
• 2-(4-bromo-3-nitrophenyl)oxirane
• EN300-1922155
• 56759-37-6

• Inchi： 1S/C8H6BrNO3/c9-6-2-1-5(8-4-13-8)3-7(6)10(11)12/h1-3,8H,4H2
• InChI Key： GJGWDTQRBCJYQF-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=C(Br)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.787±0.06 g/cm3(Predicted)
• Boiling Point: 289.6±40.0 °C(Predicted)

Additional information on 2-(4-bromo-3-nitrophenyl)oxirane

Introduction to 2-(4-bromo-3-nitrophenyl)oxirane (CAS No. 56759-37-6)

2-(4-bromo-3-nitrophenyl)oxirane, also known by its CAS number 56759-37-6, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This epoxide derivative is characterized by its unique structural features, which include a bromine atom and a nitro group attached to a phenyl ring, making it an important intermediate in the synthesis of various bioactive molecules and polymers.

The chemical structure of 2-(4-bromo-3-nitrophenyl)oxirane is represented by the formula C₉H₈BrNO₃. The presence of the bromine and nitro groups imparts specific reactivity and functional properties to the molecule, which are crucial for its applications in chemical reactions and material development. The epoxide functionality, in particular, allows for ring-opening reactions that can be tailored to produce a wide range of derivatives with diverse functionalities.

In recent years, there has been increasing interest in the use of 2-(4-bromo-3-nitrophenyl)oxirane as a building block for the synthesis of novel pharmaceuticals and advanced materials. One notable application is in the development of anticancer drugs. Research has shown that compounds derived from this epoxide can exhibit potent antitumor activity by targeting specific cellular pathways involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(4-bromo-3-nitrophenyl)oxirane were effective in inhibiting the growth of human breast cancer cells by inducing apoptosis and disrupting cell cycle progression.

Beyond pharmaceuticals, 2-(4-bromo-3-nitrophenyl)oxirane has also found applications in the field of materials science. Its unique reactivity makes it an excellent precursor for the synthesis of functional polymers with tailored properties. For example, researchers at the University of California, Berkeley, have developed a series of polymeric materials derived from this compound that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 2-(4-bromo-3-nitrophenyl)oxirane typically involves multi-step processes that start with the bromination and nitration of a phenyl ring followed by an epoxidation reaction. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous solvents and minimizing waste generation.

In terms of safety and handling, it is important to note that while 2-(4-bromo-3-nitrophenyl)oxirane is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactive nature. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

The future outlook for 2-(4-bromo-3-nitrophenyl)oxirane is promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various industries. For instance, there is growing interest in using this compound as a starting material for the development of new catalysts and sensors. Additionally, its potential as a precursor for advanced functional materials remains an active area of investigation.

In conclusion, 2-(4-bromo-3-nitrophenyl)oxirane (CAS No. 56759-37-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working to develop innovative solutions to pressing challenges in these fields.